(E)-2-amino-1-((2,3-dimethoxybenzylidene)amino)-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-1-[(E)-(2,3-dimethoxyphenyl)methylideneamino]-N-(2-methoxyethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C23H24N6O4/c1-31-12-11-25-23(30)18-19-22(28-16-9-5-4-8-15(16)27-19)29(21(18)24)26-13-14-7-6-10-17(32-2)20(14)33-3/h4-10,13H,11-12,24H2,1-3H3,(H,25,30)/b26-13+
• InChI Key: XDTKXCMGGMUZGC-LGJNPRDNSA-N
• Canonical SMILES: COCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)N=CC4=C(C(=CC=C4)OC)OC)N
• Isomeric SMILES: COCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)/N=C/C4=C(C(=CC=C4)OC)OC)N
• Molecular Formula: C23H24N6O4
• Molecular Weight: 448.5 g/mol
• CAS No.: 836643-10-8

Description

(E)-2-amino-1-((2,3-dimethoxybenzylidene)amino)-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C23H24N6O4 and its molecular weight is 448.483. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry and Catalysis

Research in synthetic chemistry has developed sustainable and practical synthesis methods for substituted quinolines and pyrimidines using environmentally benign processes. These methods involve high atom efficiency via dehydrogenation and condensation steps catalyzed by manganese PNP pincer complexes, showcasing advancements in the synthesis of complex molecules with potential applications in drug development and materials science (Mastalir et al., 2016).

Materials Science

In materials science, the synthesis of new polyamides incorporating quinoxaline moieties has been explored. These polyamides demonstrate excellent thermal stability and solubility in polar aprotic solvents, indicating their potential use in high-performance materials for various industrial applications (Patil et al., 2011).

Pharmacological Studies

Although the direct pharmacological applications of (E)-2-amino-1-((2,3-dimethoxybenzylidene)amino)-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide were not detailed in the available research, related compounds have been investigated for their biological activities. For instance, various quinoxaline derivatives have been synthesized and evaluated for their potential as serotonin type-3 (5-HT3) receptor antagonists, which are relevant in the management of conditions like depression (Mahesh et al., 2010). Another study focused on quinoxalin-2-carboxamides, designed as 5-HT3 receptor antagonists, further emphasizes the potential of quinoxaline derivatives in therapeutic applications (Mahesh et al., 2011).